N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine

• IUPAC Name: N-ethyl-4-phenylsulfanyl-6-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C13H12F3N3S/c1-2-17-12-18-10(13(14,15)16)8-11(19-12)20-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,18,19)
• InChI Key: FVPIOXBGZBPQDF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)SC2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C13H12F3N3S
• Molecular Weight: 299.32 g/mol

Description

N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine, also known as EPTC, is a selective herbicide that is widely used in agriculture to control weeds in various crops. EPTC belongs to the class of thiocarbamate herbicides, which are known for their broad-spectrum activity against grassy and broadleaf weeds.

Mechanism of Action

N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine works by inhibiting the biosynthesis of amino acids in plants, which leads to the disruption of protein synthesis and cell division. Specifically, N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine inhibits the enzyme acetolactate synthase (ALS), which is involved in the biosynthesis of branched-chain amino acids. This results in the accumulation of toxic levels of intermediates, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects
N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine has been shown to have a number of biochemical and physiological effects on plants. Studies have demonstrated that N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine can induce oxidative stress, alter the expression of genes involved in stress response, and affect the activity of enzymes involved in plant metabolism. N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine has also been shown to have toxic effects on non-target organisms such as earthworms and aquatic invertebrates.

Advantages and Limitations for Lab Experiments

N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine is a useful tool for studying the effects of herbicides on plants and the environment. Its selective activity against weeds makes it a valuable tool for investigating the mechanisms of herbicide resistance in plants. However, the use of N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine in lab experiments is limited by its toxicity and potential for environmental contamination. Careful handling and disposal of N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine is necessary to minimize the risk of exposure.

Future Directions

Future research on N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine should focus on developing safer and more effective herbicides with fewer environmental impacts. Studies should investigate the potential for N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine to be used in combination with other herbicides to increase efficacy and reduce the risk of resistance development. Additionally, research should explore the potential for N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine to be used as a tool for studying the effects of herbicides on non-target organisms and the environment.

Scientific Research Applications

N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine has been extensively studied for its herbicidal properties and its effects on the environment. It is commonly used in the agricultural industry to control weeds in crops such as corn, soybeans, and wheat. N-ethyl-4-(phenylsulfanyl)-6-(trifluoromethyl)-2-pyrimidinamine has also been used in research studies to investigate its potential as a tool for studying gene expression in plants.